Cas no 33596-80-4 (2-[(2S,4aS,8S,8aR)-8,8a-dimethyl-4-oxodecahydronaphthalen-2-yl]prop-2-enoic acid)

• Product Name: 2-[(2S,4aS,8S,8aR)-8,8a-dimethyl-4-oxodecahydronaphthalen-2-yl]prop-2-enoic acid
• CAS No: 33596-80-4
• MF: C₁₅H₂₂O₃
• MW: 250.333384990692
• CID: 1459019
• PubChem ID: 186172
• Update Time: 2025-04-20

2-[(2S,4aS,8S,8aR)-8,8a-dimethyl-4-oxodecahydronaphthalen-2-yl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-[(2S,4aS,8S,8aR)-8,8a-dimethyl-4-oxodecahydronaphthalen-2-yl]prop-2-enoic acid
• (2S,4aα)-Decahydro-8α,8aα-dimethyl-α-methylene-4-oxo-2α-naphthaleneacetic acid
• 2-[(2S,4aS,8S,8aR)-8,8a-dimethyl-4-oxo-1,2,3,4a,5,6,7,8-octahydronaphthalen-2-yl]prop-2-enoic acid
• 33596-80-4
• Flourensic acid
• (+)-Flourensic acid
• DTXSID50187294
• 7xi-Eremophil-11(13)-en-12-oic acid, 9-oxo-
• 9-Oxo-7xi-eremophil-11(13)-en-12-oic acid

• Inchi： 1S/C15H22O3/c1-9-5-4-6-12-13(16)7-11(8-15(9,12)3)10(2)14(17)18/h9,11-12H,2,4-8H2,1,3H3,(H,17,18)/t9-,11+,12+,15+/m0/s1
• InChI Key： JCJJVXVYFHWGRJ-AYIJCJCZSA-N
• SMILES： O=C1C[C@@H](C(=C)C(=O)O)C[C@]2(C)[C@@H](C)CCC[C@@H]21

Computed Properties

• Exact Mass: 250.15696
• Monoisotopic Mass: 250.157
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• Density: 1.089
• Boiling Point: 408.1°C at 760 mmHg
• Flash Point: 214.8°C
• Refractive Index: 1.508
• PSA: 54.37

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Sesquiterpenoids Eremophilane, 8,9-secoeremophilane and furoeremophilane sesquiterpenoids